Cas no 155271-74-2 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI))

• Product name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI)
• CAS No: 155271-74-2
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 195189
• PubChem ID: 6448920

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(methoxymethoxy)phenyl]ethenyl]-, (E)- (9CI)
• 1,3-diethyl-8-[(E)-2-[4-(methoxymethoxy)phenyl]ethenyl]-7H-purine-2,6-dione
• (E)-1,3-Diethyl-8-(2-(4-(methoxymethoxy)phenyl)ethenyl)-3,7-dihydro-1H-purine-2,6-dione
• (E)-1,3-Diethyl-8-(4-methoxymethoxystyryl)xanthine
• LVQXYUPOGJMOIE-DHZHZOJOSA-N
• SCHEMBL7306387
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(4-(methoxymethoxy)phenyl)ethenyl)-, (E)-
• SCHEMBL7306401
• 155271-74-2

• Inchi： InChI=1S/C19H22N4O4/c1-4-22-17-16(18(24)23(5-2)19(22)25)20-15(21-17)11-8-13-6-9-14(10-7-13)27-12-26-3/h6-11H,4-5,12H2,1-3H3,(H,20,21)/b11-8+
• InChI Key： LVQXYUPOGJMOIE-DHZHZOJOSA-N
• SMILES： COCOC1=CC=C(/C=C/C2=NC3N(C(N(C(=O)C=3N2)CC)=O)CC)C=C1

Computed Properties

• Exact Mass: 370.16426
• Monoisotopic Mass: 370.164105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.8

Experimental Properties

• Density: 1.285
• Boiling Point: 622.7°Cat760mmHg
• Flash Point: 330.4°C
• Refractive Index: 1.632
• PSA: 87.76